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Compound of Interest

Compound Name: (-)-Norgestrel-d6

Cat. No.: B1152505

Get Quote

Stable Isotope Internal Standard for High-Precision Bioanalysis

Executive Summary & Compound Identity
(-)-Norgestrel-d6 is the hexadeuterated stable isotope analog of Levonorgestrel ((-)-

Norgestrel). It serves as the gold-standard Internal Standard (IS) for the quantitative

determination of Norgestrel and Levonorgestrel in biological matrices (plasma, serum, urine)

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Critical Distinction:

Target Analyte: (-)-Norgestrel (Levonorgestrel) | CAS: 797-63-7 (or 6533-00-2 for racemic).[1]

Internal Standard: (-)-Norgestrel-d6 | CAS:Not universally assigned (often listed by parent

CAS 6533-00-2 labeled "d6").

By incorporating six deuterium atoms, this IS shifts the precursor and product ions by +6 Da,

preventing signal interference (crosstalk) while maintaining identical chromatographic retention

and extraction efficiency as the analyte. This ensures robust correction for matrix effects,

ionization suppression, and extraction variability.

Physicochemical Profile[1][2][3][4][5][6][7]
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Property Specification

Chemical Name
13-Ethyl-17-hydroxy-18,19-dinor-17α-pregn-4-

en-20-yn-3-one-d6

Molecular Formula C₂₁H₂₂D₆O₂

Molecular Weight 318.49 g/mol (vs. 312.45 g/mol for parent)

Isotopic Purity ≥ 99% Deuterium incorporation

Solubility
Soluble in Methanol, Acetonitrile, DMSO;

Practically insoluble in water

pKa
~13 (Terminal alkyne proton), Neutral in

physiological pH

Storage -20°C, protected from light (hygroscopic)

Core Application: LC-MS/MS Bioanalysis
The primary utility of (-)-Norgestrel-d6 is in pharmacokinetic (PK) studies and therapeutic drug

monitoring (TDM). The following protocol outlines a validated method for quantifying

Levonorgestrel in human plasma.

2.1. Mechanism of Action (Internal Standardization)
In Electrospray Ionization (ESI), co-eluting matrix components (phospholipids, salts) often

suppress the ionization of the target analyte. Because (-)-Norgestrel-d6 co-elutes with

Levonorgestrel, it experiences the exact same suppression. By calculating the Area Ratio

(Analyte/IS) rather than absolute area, the quantification remains linear and accurate despite

matrix fluctuations.

2.2. Validated Experimental Protocol
A. Reagent Preparation

Stock Solution: Dissolve 1 mg (-)-Norgestrel-d6 in 1 mL Methanol (1 mg/mL). Store at

-20°C.
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Working IS Solution: Dilute stock in 50:50 Methanol:Water to a final concentration of 50

ng/mL.

B. Sample Preparation (Liquid-Liquid Extraction - LLE) Rationale: LLE is preferred over protein

precipitation (PPT) to remove phospholipids that cause ion suppression.

Aliquot: Transfer 200 µL of plasma into a glass tube.

Spike: Add 50 µL of Working IS Solution ((-)-Norgestrel-d6). Vortex for 10 sec.

Extract: Add 2 mL of Hexane:Ethyl Acetate (80:20 v/v).

Note: This solvent mixture is optimized for steroid recovery while minimizing polar

interferences.

Agitate: Vortex for 5 minutes; Centrifuge at 4,000 rpm for 5 minutes at 4°C.

Transfer: Transfer the clear upper organic layer to a clean tube.

Dry: Evaporate to dryness under a nitrogen stream at 40°C.

Reconstitute: Dissolve residue in 100 µL of Mobile Phase (Acetonitrile:0.1% Formic Acid,

70:30).

C. LC-MS/MS Parameters
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Parameter Setting

Column
C18 UPLC Column (e.g., BEH C18, 2.1 x 50

mm, 1.7 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient
40% B to 90% B over 3 min (Isocratic 70% B

also common)

Flow Rate 0.4 mL/min

Ionization ESI Positive Mode

D. MRM Transitions (Quantification)

Compound Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

Levonorgestrel 313.2 [M+H]⁺ 245.1 25

(-)-Norgestrel-d6 319.2 [M+H]⁺ 251.1 25

Note: The transition 313→245 corresponds to the loss of the C-ring fragment (retro-Diels-Alder)

or loss of C5H8. The d6 isotope retains the label in the product ion, confirming the label is

located on a stable fragment (typically the ethyl group).

Visualization of Workflows
Figure 1: Bioanalytical Workflow Logic
This diagram illustrates the critical checkpoints where (-)-Norgestrel-d6 corrects for

experimental error.
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Caption: Systematic error correction using (-)-Norgestrel-d6. The IS compensates for

extraction loss and ionization suppression.

Figure 2: Mass Spectrometry Fragmentation Logic
Understanding the fragmentation ensures the correct MRM transition is selected to avoid

"cross-talk" with endogenous steroids.
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Caption: Parallel fragmentation pathways. The +6 Da mass shift is conserved in the product

ion, ensuring specificity.

Scientific Integrity & Troubleshooting
4.1. Isotopic Stability & Exchange

Risk: Deuterium atoms placed on acidic positions (e.g., adjacent to the C3 ketone) can

exchange with solvent protons, leading to signal loss.

Solution: High-quality (-)-Norgestrel-d6 places isotopes on the 13-ethyl group or the stable

steroid backbone rings, which are non-exchangeable under standard LC-MS conditions.

Verification: Always run a "Zero Blank" (Matrix + IS only) to check for unlabeled Norgestrel

impurities in your IS stock. The response at m/z 313.2 should be < 5% of the LLOQ.

4.2. Cross-Signal Interference (Crosstalk)
Issue: If the concentration of the analyte is very high (e.g., >1000 ng/mL), natural isotopes

(C13) of the analyte might contribute to the IS channel (m/z 319).

Mitigation: The +6 Da shift of (-)-Norgestrel-d6 is sufficient to avoid C13 interference (which

typically affects M+1 or M+2). This makes d6 superior to d3 or d4 analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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